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Compound of Interest

Compound Name:
(S)-Quinuclidin-3-amine

dihydrochloride

Cat. No.: B137687 Get Quote

Technical Guide: (S)-3-Aminoquinuclidine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

(S)-3-Aminoquinuclidine dihydrochloride, a key chiral building block in pharmaceutical research

and development. Its unique bicyclic structure makes it a valuable component in the synthesis

of bioactive molecules, particularly those targeting neurological disorders.[1] The

dihydrochloride salt form offers enhanced stability and solubility, crucial for pharmaceutical

formulations.[1]

Core Physical and Chemical Properties
(S)-3-Aminoquinuclidine dihydrochloride is commercially available from various suppliers. The

following tables summarize its key physical and chemical properties based on compiled data.
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Property Value Source(s)

CAS Number 119904-90-4 [1][2][3][4][5][6][7]

Molecular Formula C₇H₁₄N₂ · 2HCl [4][5][8][9]

Synonyms

(S)-(-)-3-Amino-1-

azabicyclo[2.2.2]octane

Dihydrochloride

[1][3][7]

(3S)-1-azabicyclo[2.2.2]octan-

3-amine;dihydrochloride
[3][7]

Physical Characteristics
Property Value Source(s)

Appearance
White to off-white or light

yellow solid/powder/crystal
[1][10]

Molecular Weight 199.12 g/mol [1][2][3][4][5][8]

Melting Point >260 °C [2][6]

Solubility
Slightly soluble in Methanol

and Water
[6]

Optical Rotation [α]20/D −24°, c = 1 in H₂O [8][9][11]

[α]D25 = −23.5 to -26.5 °, c = 1

in water
[1]

-22.0 to -26.0 deg (C=1, H2O)
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Identifier Value Source(s)

SMILES
N[C@H]1C2CCN(C1)CC2.Cl.

Cl
[2]

Cl.Cl.N[C@@H]1CN2CC[C@

H]1CC2
[8][9][11]

InChI

InChI=1S/C7H14N2.2ClH/c8-

7-5-9-3-1-6(7)2-4-9;;/h6-7H,1-

5,8H2;2*1H/t7-;;/m1../s1

[2][8][9][11]

InChIKey
STZHBULOYDCZET-

XCUBXKJBSA-N
[2][8][9][11]

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of (S)-3-

Aminoquinuclidine dihydrochloride are not readily available in the public domain. However,

standard laboratory procedures for determining the melting point and solubility of a solid

compound are provided below as a general guideline.

Melting Point Determination (Capillary Method)
Objective: To determine the melting point range of (S)-3-Aminoquinuclidine dihydrochloride.

Materials:

(S)-3-Aminoquinuclidine dihydrochloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the (S)-3-Aminoquinuclidine dihydrochloride sample is completely dry.
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Grind a small amount of the sample into a fine powder using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rate of 10-20 °C per minute for a rapid initial determination.

Observe the sample and record the temperature at which it begins to melt (the first

appearance of liquid) and the temperature at which it is completely molten. This provides an

approximate melting range.

For a more accurate determination, repeat the process with a fresh sample, setting the

heating rate to 1-2 °C per minute starting from a temperature approximately 20 °C below the

previously observed melting range.

Record the precise melting point range. Given the high melting point of this compound, a

suitable high-temperature apparatus is required.

Aqueous Solubility Determination (Shake-Flask Method)
Objective: To determine the approximate solubility of (S)-3-Aminoquinuclidine dihydrochloride

in water.

Materials:

(S)-3-Aminoquinuclidine dihydrochloride sample

Distilled or deionized water

Vials with screw caps

Analytical balance

Magnetic stirrer and stir bars or a shaker bath

Centrifuge
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pH meter

Spectrophotometer or HPLC for concentration analysis

Procedure:

Add a known excess amount of (S)-3-Aminoquinuclidine dihydrochloride to a series of vials.

Add a precise volume of water to each vial.

Seal the vials and place them on a shaker or with a magnetic stirrer at a constant

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After agitation, allow the samples to stand to let the excess solid settle.

Centrifuge the samples to ensure complete separation of the undissolved solid.

Carefully extract a known volume of the supernatant (the clear saturated solution) without

disturbing the solid pellet.

Measure the pH of the saturated solution.

Dilute the supernatant to a concentration suitable for analysis.

Determine the concentration of the dissolved (S)-3-Aminoquinuclidine dihydrochloride in the

diluted supernatant using a validated analytical method (e.g., UV-Vis spectrophotometry or

HPLC).

Calculate the solubility in units such as mg/mL or mol/L.

Visualized Workflow
The following diagram illustrates a generalized workflow for the physical characterization of a

chemical compound like (S)-3-Aminoquinuclidine dihydrochloride.
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Compound Characterization Workflow

Obtain Pure Sample of
(S)-3-Aminoquinuclidine dihydrochloride

Visual Inspection
(Appearance, Color) Melting Point Determination Solubility Assessment Spectroscopic Analysis

(e.g., NMR, IR, MS) Optical Rotation Measurement

Data Compilation and Analysis

Technical Data Sheet Generation

Click to download full resolution via product page

Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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